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Compound of Interest

Compound Name: 8-Fluoro-6-methoxyquinoline

CAS No.: 209353-21-9

Cat. No.: B3049509

Get Quote

Executive Summary
8-Fluoro-6-methoxyquinoline (MW: 177.18 g/mol ) is a critical heterocyclic building block

used primarily in the synthesis of advanced pharmacophores, including 8-aminoquinoline

antimalarials (analogs of Primaquine/Tafenoquine) and fluoroquinolone antibiotics. Its structural

uniqueness lies in the electronic "push-pull" dynamic between the electron-donating methoxy

group at position 6 and the electron-withdrawing fluorine atom at position 8.

This guide provides a technical roadmap for characterizing the solubility and stability of this

compound. It addresses the specific challenges posed by its zwitterionic potential and

susceptibility to oxidative degradation, offering researchers a self-validating protocol for pre-

formulation profiling.

Part 1: Physicochemical Profile & Structure-Activity
Relationship (SAR)
Understanding the solubility and stability of 8-Fluoro-6-methoxyquinoline requires analyzing

its electronic distribution.
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Structural Dynamics
Quinoline Nitrogen (N1): The primary basic center.

6-Methoxy Group (EDG): An Electron Donating Group that increases electron density on the

ring, typically raising the pKa of the nitrogen.

8-Fluoro Group (EWG): An Electron Withdrawing Group (via induction) located proximal to

the nitrogen. This creates a steric and electronic shield, lowering the pKa compared to 6-

methoxyquinoline and modulating metabolic stability against N-oxidation.

Predicted Properties (Cheminformatics Consensus)
Property Value (Est.) Technical Note

Molecular Weight 177.18 g/mol Monoisotopic mass.

Physical State Low-melting Solid / Oil

6-Methoxyquinoline is liquid; F-

substitution increases crystal

lattice energy.

LogP (Octanol/Water) 2.3 – 2.6

Moderately lipophilic; high

membrane permeability

expected.

pKa (Conjugate Acid) 4.2 – 4.8
Lower than quinoline (4.9) due

to the inductive effect of 8-F.

H-Bond Acceptors 2
Nitrogen (N1) and Methoxy

Oxygen.

Part 2: Solubility Profiling
The solubility of 8-Fluoro-6-methoxyquinoline is heavily dependent on pH due to the

protonation of the quinoline nitrogen.

Solvent Screening Strategy
Researchers should categorize solvents based on dielectric constant and proton-donating

ability.
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High Solubility (>50 mg/mL): Dichloromethane (DCM), Dimethyl Sulfoxide (DMSO),

Methanol, Ethyl Acetate.

Moderate Solubility (1–10 mg/mL): Ethanol, Isopropanol, Acetonitrile.

Low Solubility (<0.1 mg/mL): Water (Neutral pH), Hexane.

pH-Dependent Solubility Protocol
The compound behaves as a weak base. Solubility increases exponentially as pH drops below

the pKa (~4.5).

Experimental Workflow:

Preparation: Prepare buffers at pH 1.2, 4.5, 6.8, and 7.4 (simulating gastric to physiological

environments).

Saturation: Add excess solid compound to 5 mL of each buffer in amber glass vials.

Equilibration: Shake at 37°C for 24 hours.

Filtration: Filter supernatant using a 0.45 µm PVDF filter (avoid nylon, which may bind

quinolines).

Quantification: Analyze via HPLC-UV (Detection at ~250–260 nm).

Visualization: Solubility & pKa Interplay
The following diagram illustrates the equilibrium states affecting solubility.
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Caption: pH-dependent ionization pathway. Solubility is driven by the protonation of the

quinoline nitrogen in acidic media.

Part 3: Stability & Forced Degradation
Quinoline derivatives are generally robust, but the 6-methoxy and 8-fluoro substituents

introduce specific vulnerabilities.

Degradation Mechanisms
N-Oxidation: The quinoline nitrogen is susceptible to oxidation by peroxides or metabolic

enzymes (CYP450), forming the N-oxide. The 8-fluoro group provides some steric protection

but does not eliminate this risk.

Photolytic Instability: Quinolines absorb UV light strongly. Exposure can lead to radical

formation and polymerization or ring cleavage.

Demethylation: Under strong acidic conditions (non-physiological) or metabolic action, the 6-

methoxy group can be cleaved to form the 6-hydroxy derivative (a phenol).

Stress Testing Protocol (ICH Q1A Aligned)
Perform these tests to establish the stability profile.
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Stress Condition Conditions Target Degradant Assessment

Acid Hydrolysis 0.1 N HCl, 60°C, 24h
Demethylated product

(6-OH)

High Stability

Expected (Ether

linkage is robust to

dilute acid).

Base Hydrolysis
0.1 N NaOH, 60°C,

24h
Ring opening (Rare)

High Stability

Expected.

Oxidation 3% H₂O₂ at RT, 4h N-Oxide formation

Vulnerable. Monitor

closely via LC-MS

(+16 Da).

Photostability
UV/Vis (1.2M lux

hours)
Radical dimers

Photosensitive.

Protect from light.

Thermal 60°C Dry Heat, 7 days Pyrolysis products Stable.

Visualization: Degradation Pathways
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Caption: Primary degradation pathways. N-oxidation and Photolysis are the critical risks for this

pharmacophore.

Part 4: Handling and Storage Recommendations
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Based on the stability profile, the following handling procedures are mandatory to maintain

compound integrity (Purity >98%).

Storage: Store at 2–8°C (refrigerated) under an inert atmosphere (Argon or Nitrogen). The 8-

fluoro substituent does not prevent oxidation; it only modulates the rate.

Container: Use Amber Glass vials to prevent photolytic degradation. Avoid clear glass or

plastics that are permeable to oxygen.

Solution Stability: Solutions in DMSO or Methanol should be used within 24 hours or stored

at -20°C. Avoid leaving solutions in direct light.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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